Cas no 1408652-31-2 (3-(3-bromo-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-(3-bromo-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• CAS No: 1408652-31-2
• MF: C₁₁H₇BrFNO₃
• MW: 300.080585718155
• CID: 5452566
• Update Time: 2025-10-21

3-(3-bromo-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H7BrFNO3/c1-5-9(11(15)16)10(14-17-5)6-2-3-8(13)7(12)4-6/h2-4H,1H3,(H,15,16)
• InChI Key： JJIDIIKHFNDYIN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(O)=O)C(C2=CC=C(F)C(Br)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-bromo-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 3-(3-Bromo-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid (CAS No. 1408652-31-2)

3-(3-Bromo-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid (CAS No. 1408652-31-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic carboxylic acid derivative features a unique molecular structure combining a brominated fluorophenyl group with a methyl-substituted oxazole ring, making it a valuable intermediate for synthesizing bioactive molecules. Its CAS number 1408652-31-2 ensures precise identification in chemical databases, while its systematic name reflects its intricate architecture.

The compound’s structural motif is particularly relevant in drug discovery, where fluorine and bromine substitutions are known to enhance binding affinity and metabolic stability. Researchers frequently explore derivatives of 3-(3-bromo-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid for applications in kinase inhibitors or antimicrobial agents. Recent studies highlight its potential in targeting inflammatory pathways, aligning with the growing demand for novel anti-inflammatory therapeutics. This aligns with trending searches like "fluorinated drug candidates 2024" or "oxazole derivatives in medicine," reflecting industry interest.

From a synthetic chemistry perspective, the carboxylic acid functionality in this compound offers versatility for further derivatization, such as amide coupling or esterification. Its electron-withdrawing substituents (bromo and fluoro) influence reactivity patterns, a topic often queried in forums like "halogen effects on heterocycle reactivity." Analytical techniques like HPLC and NMR are critical for characterizing its purity, a common concern among purchasers searching for "CAS 1408652-31-2 analytical data."

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its brominated aromatic component warrants careful handling per standard lab protocols. Sustainability-focused researchers may inquire about "green synthesis of fluorinated oxazoles," a niche yet emerging area. The compound’s stability under various pH conditions (acid/base stability) is another frequent query, particularly for formulation scientists.

In summary, 3-(3-bromo-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid exemplifies the intersection of medicinal chemistry and material science. Its CAS No. 1408652-31-2 serves as a gateway to deeper exploration in patent literature and academic journals, addressing contemporary needs in targeted therapy and molecular design.